Cas no 31556-74-8 (L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride)

• Product Name: L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride
• CAS No: 31556-74-8
• Molecular Formula: C₁₀H₂₁NO₂
• Molecular Weight: 187.27924
• MDL: MFCD00066221
• CID: 299771
• PubChem ID: 11252445

L-alpha-tert-Butylglycine-tert-butyl ester hydrochloride Properties

Names and Identifiers

• L-Valine, 3-methyl-,1,1-dimethylethyl ester
• (S)-tert-butyl 2-amino-3,3-dimethylbutanoate
• H-tBu-Gly-OtBu · HCl
• H-TLE-OTBU . HCL
• L-A-TERT-BUTYLGLYCINE-TERT-BUTYL ESTER HYDROCHLORIDE
• H-Tbu-Gly-Otbu Hcl
• tert-butyl 3-methyl-L-valinate
• (2S)-2-Amino-3,3-dimethyl-butanoic acid tert-butyl ester
• 31556-74-8
• H-Tle-OtBu
• CS-0272373
• Tert-butyl (S)-2-amino-3,3-dimethylbutanoate
• 61169-85-5
• tert-butyl (2S)-2-amino-3,3-dimethylbutanoate
• H-Tle-OtBu HCl
• SCHEMBL595785
• (s)-tert.-leucine tert.-butyl ester
• TERT-LEUCINE TERT-BUTYL ESTER
• IGZORTGLYQDNMF-SSDOTTSWSA-N
• EN300-881927
• A855403
• DTXSID20460127
• DB-262437
• 3-Methyl-l-valine 1,1-dimethylethyl ester
• H-tBu-Gly-OtBu HCl

• MDL： MFCD00066221
• InChIKey： IGZORTGLYQDNMF-SSDOTTSWSA-N
• Inchi： InChI=1S/C10H21NO2/c1-9(2,3)7(11)8(12)13-10(4,5)6/h7H,11H2,1-6H3/t7-/m1/s1
• SMILES： CC(C)(C)[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 187.157228913g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 187.157228913g/mol
• Heavy Atom Count: 13
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų